Cas no 76496-69-0 ((-)-1-(9,10-Dihydro-9,10-ethanoanthracen-9-yl)-3-(methylamino)propan-2(R)-ol)

• Product name: (-)-1-(9,10-Dihydro-9,10-ethanoanthracen-9-yl)-3-(methylamino)propan-2(R)-ol
• CAS No: 76496-69-0
• MF: C₂₀H₂₄ClNO
• MW: 329.863664627075
• CID: 1780110
• PubChem ID: 6918080

(-)-1-(9,10-Dihydro-9,10-ethanoanthracen-9-yl)-3-(methylamino)propan-2(R)-ol Chemical and Physical Properties

Names and Identifiers

• (-)-1-(9,10-Dihydro-9,10-ethanoanthracen-9-yl)-3-(methylamino)propan-2(R)-ol
• (R)-Oxaprotiline hydrochloride
• Levoprotiline hydrochloride
• CGP-12103A
• (2R)-1-(9,10-ethanoanthracen-9(10H)-yl)-3-(methylamino)propan-2-ol hydrochloride
• AKOS040748740
• UNII-DFI134OU66
• R-(-)-Oxaprotiline (hydrochloride)
• (2R)-1-(methylamino)-3-(1-tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaenyl)propan-2-ol;hydrochloride
• CS-0083491
• CGP 12103 A
• 9,10-Ethanoanthracene-9(10H)-ethanol, alpha-((methylamino)methyl)-, hydrochloride, (R)-
• DA-57319
• Q27276373
• CGP-12 103 A
• 76496-69-0
• SCHEMBL11501119
• Levoprotiline HCl
• DFI134OU66
• HY-122300
• (-)-Oxaprotiline hydrochloride
• R-(-)-Oxaprotiline hydrochloride
• (R)-alpha-((Methylamino)methyl)-9,10-ethanoanthracene-9(10H)-ethanol hydrochloride

• Inchi： InChI=1S/C20H23NO.ClH/c1-21-13-14(22)12-20-11-10-15(16-6-2-4-8-18(16)20)17-7-3-5-9-19(17)20;/h2-9,14-15,21-22H,10-13H2,1H3;1H/t14-,15?,20?;/m1./s1
• InChI Key： MUOSVLIKDZRWMP-DQBGKMJDSA-N
• SMILES： CNCC(CC12CCC(C3=CC=CC=C31)C4=CC=CC=C24)O.Cl

Computed Properties

• Exact Mass: 329.1546421g/mol
• Monoisotopic Mass: 329.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų